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Compound of Interest

Compound Name: Ipatasertib

Cat. No.: B608118

For researchers, scientists, and drug development professionals, the lifecycle of an
investigational drug extends beyond its experimental use. The proper disposal of unused or
expired compounds like Ipatasertib, a once-promising AKT inhibitor, is a critical component of
laboratory safety and environmental responsibility. While the development of Ipatasertib was
discontinued by Genentech, a member of the Roche Group, existing research stockpiles
require meticulous disposal according to established guidelines for investigational and
potentially hazardous pharmaceutical waste.

Immediate Safety and Logistical Overview

The primary principle for the disposal of any investigational drug is to prevent its release into
the environment and to ensure it cannot be accidentally ingested or used. Ipatasertib, as a
potent biological agent, must be handled with care throughout its lifecycle, including disposal.
The procedures outlined below are based on general best practices for investigational drug
disposal and should be supplemented by a thorough review of your institution's specific policies
and local regulations.

Step-by-Step Disposal Protocol for Ipatasertib

The disposal of Ipatasertib should be approached as a controlled laboratory procedure,
ensuring safety and compliance at each step.

1. Hazard Assessment and Personal Protective Equipment (PPE):
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Before handling Ipatasertib for disposal, it is crucial to consult the Safety Data Sheet (SDS)
provided by the supplier. An SDS for Ipatasertib indicates that it may be harmful if swallowed
and can cause skin and eye irritation.[1] Therefore, appropriate PPE is mandatory.

e Required PPE:
o Safety glasses or goggles
o Chemical-resistant gloves (nitrile or neoprene)
o Laboratory coat

2. Segregation and Containment:

Proper segregation of pharmaceutical waste is essential to ensure it is handled by qualified
personnel and directed to the correct disposal stream.

e Do not mix Ipatasertib waste with regular laboratory or biohazardous waste unless explicitly
permitted by your institution's waste management plan.

o Place all materials contaminated with Ipatasertib, including unused product, partially used
vials, and contaminated labware (e.qg., pipette tips, tubes), into a designated, leak-proof, and
clearly labeled hazardous waste container. The container should be compatible with the
physical form of the waste (solid or liquid).

3. Labeling of Hazardous Waste:

Accurate and detailed labeling is a regulatory requirement and ensures the safety of waste
handlers.

e The waste container must be labeled as "Hazardous Waste."

e The label should clearly identify the contents, including the name "Ipatasertib” and its
concentration if in solution.

 Include the date the waste was first added to the container and the name of the principal
investigator or laboratory responsible.
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4. Storage of Waste:
Pending disposal, hazardous waste must be stored in a secure and controlled manner.

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

Ensure the storage area is secure to prevent unauthorized access.
. Arrangement for Professional Disposal:

The final disposal of investigational drugs like Ipatasertib must be handled by a licensed
hazardous waste management company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

EHS will coordinate with a certified vendor for the transportation and ultimate destruction of
the material, typically through high-temperature incineration.[2][3][4] This is the
recommended method for destroying active pharmaceutical ingredients.

Maintain all documentation related to the waste disposal, including manifests and certificates
of destruction, for the period required by your institution and regulatory agencies.

Quantitative Data Summary

While specific inactivation protocols with quantitative data for Ipatasertib are not publicly
available due to its discontinued development, the following table summarizes key information
derived from a supplier Safety Data Sheet.
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Parameter Valuel/Information Source

CAS Number 1001264-89-6 MedChemExpress SDS[1]

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious MedChemExpress SDS[1]
eye irritationH335: May cause

respiratory irritation

] Dispose of contents/container
Recommended Disposal

in accordance with local MedChemExpress SDS[1]
Method ]

regulation.
Primary Destruction Method High-temperature incineration General Guidance[2][3][4]

Experimental Protocols

Specific experimental protocols for the chemical inactivation of Ipatasertib are not available.
The standard and recommended procedure for the final disposition of this and similar
investigational compounds is secure incineration.

Ipatasertib Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for
Ipatasertib.

Click to download full resolution via product page

Ipatasertib Disposal Workflow Diagram
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By adhering to these procedures, research professionals can ensure the safe and compliant
disposal of Ipatasertib, upholding the highest standards of laboratory safety and environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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